Cas no 79784-62-6 (4-pentanoylbenzoic acid)

4-pentanoylbenzoic acid structure
4-pentanoylbenzoic acid structure
Product Name:4-pentanoylbenzoic acid
CAS No:79784-62-6
MF:C12H14O3
MW:206.237763881683
CID:1065627
PubChem ID:25015813
Update Time:2025-04-20

4-pentanoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-pentanoylbenzoic acid
    • 4-Pentanoylbenzoic acid
    • p-valerylbenzoic acid
    • 79784-62-6
    • GWNGCRPYKPVEBL-UHFFFAOYSA-N
    • 4-Pentanoylbenzoicacid
    • A864804
    • 4-pentanoyl-benzoic acid
    • SCHEMBL5456494
    • 4-pentanoylbenzoic acid
    • MDL： MFCD24489986
    • Inchi： 1S/C12H14O3/c1-2-3-4-11(13)9-5-7-10(8-6-9)12(14)15/h5-8H,2-4H2,1H3,(H,14,15)
    • InChI Key： GWNGCRPYKPVEBL-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(C(=O)O)=CC=1)CCCC

Computed Properties

  • Exact Mass: 206.094
  • Monoisotopic Mass: 206.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 54.4A^2

4-pentanoylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019098054-1g
4-Pentanoylbenzoic acid
 79784-62-6 97%
1g
 $829.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1742868-1g
4-Pentanoylbenzoic acid
 79784-62-6 98%
1g
 ￥3958.00 2024-07-28
Crysdot LLC
CD12030226-250mg
4-Pentanoylbenzoic acid
 79784-62-6 97%
250mg
 $208 2024-07-24
Crysdot LLC
CD12030226-1g
4-Pentanoylbenzoic acid
 79784-62-6 97%
1g
 $520 2024-07-24
Ambeed
A324032-1g
4-Pentanoylbenzoic acid
 79784-62-6 97%
1g
 $435.0 2025-04-16

4-pentanoylbenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:79784-62-6)4-pentanoylbenzoic acid
Order Number:A864804
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:48
Price ($):392.0
Email:sales@amadischem.com

4-pentanoylbenzoic acid Related Literature

Related Categories

79784-62-6 (4-pentanoylbenzoic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:79784-62-6)4-pentanoylbenzoic acid
A864804
Purity:99%
Quantity:1g
Price ($):392.0
Email